Cas no 134937-33-0 (1-(benzenesulfonyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(benzenesulfonyl)cyclobutane-1-carboxylic acid
• CAS No: 134937-33-0
• MF: C₁₁H₁₂O₄S
• MW: 240.275582313538
• CID: 1236972
• PubChem ID: 4325373
• Update Time: 2025-05-23

1-(benzenesulfonyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)cyclobutane-1-carboxylic acid
• 1-(benzenesulfonyl)cyclobutane-1-carboxylicacid
• Oprea1_229681
• CS-0229904
• 1-(Phenylsulfonyl)cyclobutane-1-carboxylic acid
• EN300-10150653
• Z56758624
• 134937-33-0
• AKOS000134434

• Inchi： 1S/C11H12O4S/c12-10(13)11(7-4-8-11)16(14,15)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,12,13)
• InChI Key： JMPVAFZBRIDHEA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1(C(=O)O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 240.04563003g/mol
• Monoisotopic Mass: 240.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-(benzenesulfonyl)cyclobutane-1-carboxylic acid

1-(Benzenesulfonyl)cyclobutane-1-carboxylic Acid: An Overview of a Versatile Compound (CAS No. 134937-33-0)

1-(Benzenesulfonyl)cyclobutane-1-carboxylic acid (CAS No. 134937-33-0) is a compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This molecule, characterized by its unique structure and functional groups, has shown promise in various applications, including as a building block for more complex molecules and as a potential therapeutic agent.

The chemical structure of 1-(benzenesulfonyl)cyclobutane-1-carboxylic acid consists of a cyclobutane ring with a carboxylic acid group and a benzenesulfonyl group attached to the same carbon atom. The presence of these functional groups imparts distinct chemical properties, making it an interesting compound for both academic and industrial research.

In recent years, the study of 1-(benzenesulfonyl)cyclobutane-1-carboxylic acid has been driven by its potential in drug discovery and development. The cyclobutane ring, known for its rigidity and conformational stability, can influence the pharmacokinetic properties of molecules derived from it. Additionally, the benzenesulfonyl group can enhance the solubility and bioavailability of the compound, making it an attractive candidate for pharmaceutical applications.

One of the key areas where 1-(benzenesulfonyl)cyclobutane-1-carboxylic acid has shown promise is in the development of inhibitors for specific enzymes. For instance, recent studies have explored its potential as an inhibitor of protein kinases, which are crucial enzymes involved in various cellular processes, including signal transduction and cell cycle regulation. By modulating the activity of these enzymes, 1-(benzenesulfonyl)cyclobutane-1-carboxylic acid-based inhibitors could potentially be used to treat diseases such as cancer and inflammatory disorders.

The synthesis of 1-(benzenesulfonyl)cyclobutane-1-carboxylic acid has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of cyclobutanecarboxylic acid with benzenesulfonyl chloride in the presence of a base. This method provides high yields and good purity, making it suitable for large-scale production. Another approach involves the use of transition metal-catalyzed reactions, which can offer improved selectivity and efficiency.

Beyond its use as a drug candidate, 1-(benzenesulfonyl)cyclobutane-1-carboxylic acid has also found applications in materials science. Its unique structure and functional groups make it a valuable building block for the synthesis of polymers and other advanced materials. For example, researchers have explored its use in the development of stimuli-responsive materials that can change their properties in response to external stimuli such as temperature or pH changes.

The physicochemical properties of 1-(benzenesulfonyl)cyclobutane-1-carboxylic acid, including its solubility, melting point, and stability under various conditions, have been well-characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications. For instance, its solubility in polar solvents makes it suitable for use in aqueous systems, while its stability under physiological conditions ensures that it remains active over extended periods.

In conclusion, 1-(benzenesulfonyl)cyclobutane-1-carboxylic acid (CAS No. 134937-33-0) is a versatile compound with a wide range of potential applications in chemistry, biology, and materials science. Its unique structure and functional groups make it an attractive candidate for drug discovery and development, as well as for the synthesis of advanced materials. Ongoing research continues to uncover new possibilities for this intriguing molecule, highlighting its significance in both academic and industrial settings.